Cas no 2097932-39-1 (3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride)
3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride
-
- Inchi: 1S/C12H14N4O2.ClH/c17-11-9-2-1-5-14-10(9)15-12(18)16(11)8-3-6-13-7-4-8;/h1-2,5,8,13H,3-4,6-7H2,(H,14,15,18);1H
- InChI Key: BRLLIMIZMVRJRI-UHFFFAOYSA-N
- SMILES: O=C1C2=CC=CN=C2NC(=O)N1C1CCNCC1.Cl
3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P220556-100mg |
3-(piperidin-4-yl)-1h,2h,3h,4h-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride |
2097932-39-1 | 100mg |
$ 475.00 | 2022-06-03 | ||
| TRC | P220556-500mg |
3-(piperidin-4-yl)-1h,2h,3h,4h-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride |
2097932-39-1 | 500mg |
$ 1795.00 | 2022-06-03 | ||
| TRC | P220556-1g |
3-(piperidin-4-yl)-1h,2h,3h,4h-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride |
2097932-39-1 | 1g |
$ 2770.00 | 2022-06-03 | ||
| Chemenu | CM557821-100mg |
3-(Piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride |
2097932-39-1 | 97% | 100mg |
$447 | 2023-03-24 | |
| Chemenu | CM557821-250mg |
3-(Piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride |
2097932-39-1 | 97% | 250mg |
$740 | 2023-03-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1144024-100mg |
3-(Piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride |
2097932-39-1 | 97% | 100mg |
¥4064 | 2023-04-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1144024-250mg |
3-(Piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride |
2097932-39-1 | 97% | 250mg |
¥7219 | 2023-04-08 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB1907-2365-250mg |
3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride |
2097932-39-1 | 95%+ | 250mg |
¥7307.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB1907-2365-500mg |
3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride |
2097932-39-1 | 95%+ | 500mg |
¥12717.00 | 2023-09-15 | |
| Life Chemicals | F1907-2365-0.25g |
3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride |
2097932-39-1 | 95% | 0.25g |
$380.0 | 2023-09-07 |
3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride
Introduction to 3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride (CAS No. 2097932-39-1)
The compound 3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride, identified by its CAS number 2097932-39-1, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative belongs to the pyrido[2,3-d]pyrimidine scaffold, a structural motif renowned for its biological activity and pharmaceutical potential. The presence of a piperidine moiety at the 3-position and the dihydrochloride salt form enhance its solubility and bioavailability, making it a promising candidate for further therapeutic exploration.
Recent studies have highlighted the versatility of pyrido[2,3-d]pyrimidine derivatives in drug discovery. These compounds exhibit a wide spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The specific substitution pattern in 3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride has been strategically designed to optimize interactions with biological targets. The dihydrochloride salt form further improves its pharmacokinetic profile, ensuring better absorption and retention in biological systems.
In the context of modern drug development, this compound has garnered attention due to its potential in addressing unmet medical needs. The pyrido[2,3-d]pyrimidine core is known to mimic natural purine derivatives, which are crucial for various enzymatic processes. By incorporating a piperidine ring at the 4-position of the piperidine moiety in 3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride, researchers aim to enhance binding affinity and selectivity against specific enzymes or receptors involved in disease pathways.
One of the most compelling aspects of this compound is its potential application in oncology. Preclinical studies have demonstrated that derivatives of pyrido[2,3-d]pyrimidines can inhibit key enzymes involved in cancer cell proliferation and survival. The structure of 3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride has been fine-tuned to target enzymes such as Janus kinases (JAKs) and tyrosine kinases (TKs), which are aberrantly activated in many cancers. By modulating these kinases' activity, the compound may offer a novel therapeutic strategy against refractory malignancies.
Furthermore,the pharmacological profile of 3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride has been investigated for its potential in treating inflammatory and autoimmune disorders. The piperidine ring is known to influence the compound's ability to interact with cytokine receptors and signaling pathways. This interaction could lead to the development of new treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease by modulating immune responses.
The synthesis of 3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the piperidine substituent at the 4-position while maintaining regioselectivity. The formation of the dihydrochloride salt is critical for stabilizing the compound and enhancing its pharmacological properties.
From a computational chemistry perspective,molecular modeling studies have been conducted to elucidate the binding mode of CAS No. 2097932391 with target proteins. These studies provide valuable insights into how structural modifications can optimize binding affinity and selectivity. By integrating experimental data with computational predictions,researchers can accelerate the drug discovery process and design more effective derivatives.
The safety and efficacy of CAS No 20979 - 32 -39 -1 are currently under investigation in preclinical models. Preliminary results suggest that it exhibits moderate toxicity at high doses but demonstrates acceptable safety margins at therapeutic concentrations. Additional studies are needed to evaluate long-term effects and potential side effects before human trials can commence.
The development of CAS No 20979 - 32 -39 -1 aligns with broader trends in medicinal chemistry toward designing molecules with enhanced pharmacological properties. The integration of structural biology,computational chemistry,and synthetic chemistry has enabled researchers to create highly optimized drug candidates like this one. As our understanding of disease mechanisms continues to evolve,compounds such as CAS No 20979 - 32 -39 -1 will play an increasingly important role in therapeutic innovation.
2097932-39-1 (3-(piperidin-4-yl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)